Cas no 1314961-80-2 (cis-3-fluorocyclobutanol)

• Product Name: cis-3-fluorocyclobutanol
• CAS No: 1314961-80-2
• MF: C₄H₇FO
• MW: 90.0961849689484
• MDL: MFCD18632662
• CID: 2102146
• PubChem ID: 53963649
• Update Time: 2025-07-20

cis-3-fluorocyclobutanol Chemical and Physical Properties

Names and Identifiers

• cis-3-Fluorocyclobutanol
• trans-3-Fluorocyclobutanol
• 3-FLUOROCYCLOBUTANOL
• 3-fluorocyclobutan-1-ol
• trans-3-Fluorocyclobutan-1-ol
• Cyclobutanol, 3-fluoro-
• Cyclobutanol, 3-fluoro-, cis-
• GSESEWCACAKURA-JPYJGEKTSA-N
• Cyclobutanol, 3-fluoro-, trans-
• SB11812
• PB37280
• SB20578
• PB27240
• (1S,3S)-3-FLUOROCYCLOBUTAN-1-OL
• (1R,3R)-3-FLUOROCYCLOBUTAN-1
• MFCD20489133
• MFCD18632662
• AS-60536
• SY270257
• CS-0047784
• PS-15418
• CS-0049706
• MFCD20482173
• SY099959
• 1262278-60-3
• AKOS006372016
• CS-W000143
• PS-17383
• 1380170-67-1
• AKOS025290268
• AKOS017345046
• C4H7FO
• DTXSID30708007
• SY269265
• (1R,3R)-3-FLUOROCYCLOBUTAN-1-OL
• cis-3-Fluorocyclobutan-1-ol
• P12413
• 1314961-80-2
• DB-353141
• cis-3-fluorocyclobutanol

• MDL： MFCD18632662
• Inchi： 1S/C4H7FO/c5-3-1-4(6)2-3/h3-4,6H,1-2H2
• InChI Key： GSESEWCACAKURA-UHFFFAOYSA-N
• SMILES： FC1CC(C1)O

Computed Properties

• Exact Mass: 90.048
• Monoisotopic Mass: 90.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 49.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 0.5

Experimental Properties

• Density: 1.13
• Boiling Point: 117℃
• Flash Point: 46℃
• PSA: 20.23000
• LogP: 0.47920

Additional information on cis-3-fluorocyclobutanol

Exploring cis-3-Fluorocyclobutanol (CAS No. 1314961-80-2): Properties, Applications, and Innovations

In the realm of fine chemicals and pharmaceutical intermediates, cis-3-fluorocyclobutanol (CAS No. 1314961-80-2) has emerged as a compound of significant interest. This fluorinated cyclobutane derivative is characterized by its unique stereochemistry and functional group arrangement, making it a valuable building block in synthetic chemistry. The fluorine atom at the 3-position and the hydroxyl group in the cis-configuration contribute to its distinct reactivity profile, enabling applications in drug discovery, agrochemicals, and materials science.

Recent trends in organic synthesis highlight the growing demand for fluorinated compounds, driven by their ability to modulate bioavailability, metabolic stability, and lipophilicity in active pharmaceutical ingredients (APIs). cis-3-Fluorocyclobutanol aligns with this trend, as its structure offers a balance between conformational rigidity and functional versatility. Researchers are particularly intrigued by its potential in designing cyclobutane-based therapeutics, a class of molecules gaining traction due to their favorable pharmacokinetic properties.

The synthesis of cis-3-fluorocyclobutanol typically involves stereoselective fluorination strategies or ring-closing methodologies. Advanced techniques such as asymmetric catalysis and flow chemistry have been explored to improve yield and enantioselectivity, addressing common challenges in cyclobutane functionalization. Its CAS No. 1314961-80-2 serves as a critical identifier in chemical databases, facilitating patent searches and regulatory compliance.

From an industrial perspective, scalability remains a key focus. Innovations in green chemistry—such as solvent-free reactions or biocatalytic approaches—are being investigated to produce cis-3-fluorocyclobutanol sustainably. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing. Additionally, the compound’s role in proton exchange membranes (PEMs) for fuel cells has sparked interest, as fluorinated cyclobutanes can enhance thermal stability and ionic conductivity.

In the pharmaceutical sector, cis-3-fluorocyclobutanol is studied as a precursor to bioisosteres for carbonyl or hydroxyl groups, a strategy to optimize drug candidates. Its incorporation into small-molecule inhibitors targeting protein-protein interactions (PPIs) exemplifies its utility in addressing undruggable targets. Furthermore, its metabolic resistance makes it attractive for designing long-acting therapeutics.

Analytical characterization of CAS No. 1314961-80-2 relies on techniques like NMR (¹⁹F and ¹H), HPLC, and mass spectrometry. Computational modeling also aids in predicting its behavior in complex reaction systems. As the demand for stereochemically defined intermediates grows, cis-3-fluorocyclobutanol stands out as a versatile scaffold with untapped potential.

Looking ahead, interdisciplinary collaborations will likely unlock new applications for this compound, particularly in precision medicine and smart materials. Its compatibility with click chemistry and late-stage fluorination techniques further expands its synthetic utility. For researchers and manufacturers, understanding the nuances of 1314961-80-2 is essential to harnessing its full potential in next-generation chemical solutions.